Oxa-glycol Oxa-glycol
Brand Name: Vulcanchem
CAS No.: 134166-77-1
VCID: VC21233183
InChI: InChI=1S/C10H16N2O5S/c1-7-9(13)11-5-6-18(15,16)12-4-2-3-8(12)10(11,14)17-7/h7-8,14H,2-6H2,1H3/t7-,8-,10+/m0/s1
SMILES: CC1C(=O)N2CCS(=O)(=O)N3CCCC3C2(O1)O
Molecular Formula: C10H16N2O5S
Molecular Weight: 276.31 g/mol

Oxa-glycol

CAS No.: 134166-77-1

Cat. No.: VC21233183

Molecular Formula: C10H16N2O5S

Molecular Weight: 276.31 g/mol

* For research use only. Not for human or veterinary use.

Oxa-glycol - 134166-77-1

Specification

CAS No. 134166-77-1
Molecular Formula C10H16N2O5S
Molecular Weight 276.31 g/mol
IUPAC Name (1S,2R,4S)-2-hydroxy-4-methyl-9,9-dioxo-3-oxa-9λ6-thia-6,10-diazatricyclo[8.3.0.02,6]tridecan-5-one
Standard InChI InChI=1S/C10H16N2O5S/c1-7-9(13)11-5-6-18(15,16)12-4-2-3-8(12)10(11,14)17-7/h7-8,14H,2-6H2,1H3/t7-,8-,10+/m0/s1
Standard InChI Key QOSWFGIZVQRPNU-OYNCUSHFSA-N
Isomeric SMILES C[C@H]1C(=O)N2CCS(=O)(=O)N3CCC[C@H]3[C@]2(O1)O
SMILES CC1C(=O)N2CCS(=O)(=O)N3CCCC3C2(O1)O
Canonical SMILES CC1C(=O)N2CCS(=O)(=O)N3CCCC3C2(O1)O

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